Cas no 1856823-43-2 (Furan, 3-(bromomethyl)tetrahydro-2,5-dimethyl-)

• Product Name: Furan, 3-(bromomethyl)tetrahydro-2,5-dimethyl-
• CAS No: 1856823-43-2
• MF: C₇H₁₃BrO
• MW: 193.081521749496
• CID: 5284391
• Update Time: 2025-05-19

Furan, 3-(bromomethyl)tetrahydro-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Furan, 3-(bromomethyl)tetrahydro-2,5-dimethyl-

• Inchi： 1S/C7H13BrO/c1-5-3-7(4-8)6(2)9-5/h5-7H,3-4H2,1-2H3
• InChI Key： RXCZTXYLCYNDNZ-UHFFFAOYSA-N
• SMILES： O1C(C)CC(CBr)C1C

Additional information on Furan, 3-(bromomethyl)tetrahydro-2,5-dimethyl-

Comprehensive Overview of Furan, 3-(bromomethyl)tetrahydro-2,5-dimethyl- (CAS No. 1856823-43-2)

Furan, 3-(bromomethyl)tetrahydro-2,5-dimethyl- (CAS No. 1856823-43-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound belongs to the furan family, a class of heterocyclic organic compounds characterized by a five-membered aromatic ring with four carbon atoms and one oxygen atom. The presence of a bromomethyl group and tetrahydro-2,5-dimethyl substituents in its structure makes it a versatile intermediate in synthetic chemistry.

In the realm of organic synthesis, Furan, 3-(bromomethyl)tetrahydro-2,5-dimethyl- is often utilized as a building block for the preparation of more complex molecules. Its bromomethyl group serves as a reactive site, enabling further functionalization through nucleophilic substitution reactions. This property is particularly valuable in pharmaceutical research, where the compound can be used to develop novel drug candidates. Researchers are increasingly exploring its potential in the design of bioactive molecules, given its ability to introduce furan-based motifs into larger frameworks.

The compound's tetrahydro-2,5-dimethyl moiety contributes to its stability and solubility, making it suitable for a wide range of reaction conditions. This feature is especially relevant in the context of green chemistry, where there is a growing demand for sustainable and efficient synthetic methods. As industries strive to reduce their environmental footprint, Furan, 3-(bromomethyl)tetrahydro-2,5-dimethyl- offers a promising alternative to traditional reagents that may involve hazardous or non-renewable resources.

One of the most frequently searched topics related to this compound is its role in material science. The furan ring system is known for its ability to form polymers with unique properties, such as thermal stability and mechanical strength. Researchers are investigating the potential of Furan, 3-(bromomethyl)tetrahydro-2,5-dimethyl- as a monomer for the synthesis of biodegradable plastics and other advanced materials. This aligns with the global push toward sustainable alternatives to conventional plastics, a topic that has gained immense traction in recent years.

Another area of interest is the compound's application in flavor and fragrance industries. Furan derivatives are often employed as key ingredients in the formulation of natural and synthetic flavors due to their aromatic characteristics. The tetrahydro-2,5-dimethyl substitution pattern in Furan, 3-(bromomethyl)tetrahydro-2,5-dimethyl- may contribute to unique olfactory properties, making it a candidate for the development of new fragrances. This is particularly relevant given the rising consumer demand for innovative and exotic scents.

From a regulatory perspective, Furan, 3-(bromomethyl)tetrahydro-2,5-dimethyl- is subject to standard safety and handling protocols applicable to organic compounds. While it is not classified as a hazardous material under current guidelines, proper storage and handling are essential to ensure its stability and longevity. Laboratories and industrial users are advised to consult material safety data sheets (MSDS) for detailed information on its physical and chemical properties.

In conclusion, Furan, 3-(bromomethyl)tetrahydro-2,5-dimethyl- (CAS No. 1856823-43-2) is a multifaceted compound with broad applicability across multiple sectors. Its unique structural features, combined with the growing emphasis on sustainability and innovation, position it as a valuable asset in modern chemistry. Whether in pharmaceutical development, material science, or flavor and fragrance formulation, this compound continues to inspire new research and applications, making it a subject of enduring interest in the scientific community.